Cas no 21598-06-1 (5-Hydroxyindole-2-carboxylic acid)

5-Hydroxyindole-2-carboxylic acid structure
21598-06-1 structure
Product Name:5-Hydroxyindole-2-carboxylic acid
CAS No:21598-06-1
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD00005615
CID:51816
PubChem ID:24848591
Update Time:2025-04-18

5-Hydroxyindole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy-1H-indole-2-carboxylic acid
    • 5-Hydroxyindole-2-carboxylic acid
    • 5-HYDROXY-2-INDOLECARBOXYLIC ACID
    • 2-carboxy-5-hydroxyindole
    • 5-hydroxy-1H-indolecarboxylic acid
    • 5-hydroxy-2-carboxyindole
    • NSC 117338
    • BIMHWDJKNOMNLD-UHFFFAOYSA-N
    • 5-Hydroxyindole-2-carboxylicacid
    • NSC117338
    • zlchem 754
    • PubChem1716
    • Oprea1_412252
    • cid_88958
    • BDBM41958
    • ZLD0211
    • 5-hydroxy-indole-2-carboxylic acid
    • EBD32027
    • 5-Hydroxyindole -2-carb
    • Z2894427530
    • 21598-06-1
    • CHEMBL1368373
    • 5-Hydroxy-1H-2-indolecarboxylic acid
    • EN300-380953
    • A4642
    • DTXSID50175959
    • 5-HO-ICA
    • UNII-5XP5R85YFD
    • 1H-Indole-2-carboxylic acid, 5-hydroxy-
    • F1920-0039
    • FT-0620487
    • 5-Hydroxyindole-2-carboxylic acid hemihydrate
    • MFCD00005615
    • CS-W017375
    • 5XP5R85YFD
    • AC-22683
    • SCHEMBL61386
    • CHEBI:167509
    • H-6310
    • NS00021853
    • 5-Hydroxyindole-2-carboxylic acid, 98%
    • 5-Hydroxy-1H-indole-2-carboxylic acid #
    • SY039818
    • 45542C1F-1243-4363-9F29-ED2B251C6D36
    • AMY31765
    • 5-oxidanyl-1H-indole-2-carboxylic acid
    • NSC-117338
    • LH0055
    • AKOS002664591
    • GS-6045
    • EINECS 244-468-6
    • Indole-2-carboxylic acid, 5-hydroxy-
    • H-6300
    • STK530105
    • 5-Hydroxy-1H-indole-2-carboxylic acid; 5-Hydroxyindole-2-carboxylic acid; NSC 117338;
    • DTXCID7098450
    • DB-012185
    • MDL： MFCD00005615
    • Inchi： 1S/C9H7NO3/c11-6-1-2-7-5(3-6)4-8(10-7)9(12)13/h1-4,10-11H,(H,12,13)
    • InChI Key： BIMHWDJKNOMNLD-UHFFFAOYSA-N
    • SMILES： OC1C=CC2=C(C=1)C=C(C(=O)O)N2
    • BRN： 153214

Computed Properties

  • Exact Mass: 177.04300
  • Monoisotopic Mass: 177.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: 2
  • Topological Polar Surface Area: 73.3

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.3312 (rough estimate)
  • Melting Point: 249 °C (dec.) (lit.)
  • Boiling Point: 309.06°C (rough estimate)
  • Flash Point: 263.1 °C
  • Refractive Index: 1.5200 (estimate)
  • Solubility: chloroform/ethanol (1:1): soluble50mg/mL, clear to slightly hazy, yellow to brown
  • PSA: 73.32000
  • LogP: 1.57170
  • Solubility: Not determined

5-Hydroxyindole-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S36/37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36/37/39
  • Risk Phrases：R21/22; R36/37/38
  • Storage Condition：Cold storage (+4 ° C)

5-Hydroxyindole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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